3-Chloro-2-methoxy-5-nitrobenzaldehyde
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Overview
Description
3-Chloro-2-methoxy-5-nitrobenzaldehyde is a useful research compound. Its molecular formula is C8H6ClNO4 and its molecular weight is 215.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Synthesis and Activity of Chalcone Derivatives : 3-Chloro-2-methoxy-5-nitrobenzaldehyde was synthesized through the chlorination of vanillin and used to create chalcone derivatives. These derivatives were evaluated for antioxidant activity, revealing interesting biological properties (Rijal, Haryadi, & Anwar, 2022).
- Antiprotozoal Activity : Phenoxypyridine derivatives synthesized using this compound exhibited significant antiprotozoal activity, particularly against Colpoda steinii. The most active compound demonstrated 60 times more activity than toltrazuril and 8 times more than chloroquine, indicating potential therapeutic uses (Zubenko, Fetisov, Kononenko, & Svyatogorova, 2021).
Chemical Synthesis and Reactivity
- Synthesis of Novel Compounds : Synthesis of novel compounds using this compound demonstrated its utility in creating biologically active materials. This application is pivotal in the development of new drugs and chemical substances (Beytur & Avinca, 2021).
- Photochemistry of Halogen- and Methoxy-Substituted Benzaldehydes : Studies on 3-chloro-4-methoxybenzaldehyde, a similar compound, have highlighted the importance of halogen- and methoxy-substituted benzaldehydes in various industries, including fragrance, agrochemicals, and drug manufacturing. These studies contribute to understanding the reactivity and potential applications of this compound (Ildiz, Konarska, & Fausto, 2019).
Potential Industrial Applications
- Opto-Electronic Filter and Band Gap Engineering : The study of 2′-Chloro-4-methoxy-3-nitrobenzil (CMNB) crystals, similar in structure to this compound, underscores the potential of such compounds in electronic and mechanical sectors, specifically in frequency multipliers and phase-matched equipment. This suggests possible applications of this compound in similar fields (Kolanjinathan et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-2-methoxy-5-nitrobenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO4/c1-14-8-5(4-11)2-6(10(12)13)3-7(8)9/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLQJIGFQWHKII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)[N+](=O)[O-])C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.